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Compound of Interest

Compound Name: Acid Orange 74

Cat. No.: B8235424 Get Quote

Essential Safety and Handling Guide for Acid
Orange 74
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Acid Orange 74, an azo dye. Adherence to these procedures is essential for ensuring

laboratory safety and environmental protection.

Hazard Identification and Personal Protective Equipment
(PPE)
Acid Orange 74 is a dark orange powder that is soluble in water.[1][2][3] It is harmful if

swallowed and can cause irritation to the eyes, skin, and respiratory tract.[1] Therefore,

stringent safety measures, including the use of appropriate personal protective equipment

(PPE), are mandatory.

Engineering Controls:

Always handle Acid Orange 74 in a well-ventilated area, preferably within a chemical fume

hood.[1]

Ensure that a safety shower and eyewash station are readily accessible.
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Personal Protective Equipment (PPE): A comprehensive suite of PPE is required to minimize

exposure.

PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles with

side-shields conforming to EN

166 (EU) or NIOSH (US)

standards. A face shield should

be worn in addition to goggles

when there is a splash hazard.

Protects against dust particles

and splashes that can cause

eye irritation and inflammation.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or rubber). Gloves

should be inspected before

use and changed immediately

if contaminated.

Prevents skin contact, which

can lead to irritation.

Body Protection

A lab coat, long pants, and

closed-toe shoes are the

minimum requirements.

Consider a chemically resistant

apron or coveralls for larger

quantities.

Protects skin from accidental

spills and contamination.

Respiratory Protection

An approved respirator should

be worn, especially when

handling the powder outside of

a fume hood, to prevent

inhalation of dust.

Minimizes the risk of

respiratory tract irritation.

Occupational Exposure Limits
Currently, there are no established specific occupational exposure limits (e.g., PEL, TLV) for

Acid Orange 74 from major regulatory agencies such as OSHA or ACGIH. Given the potential

for irritation, it is crucial to minimize exposure through the consistent use of the engineering

controls and PPE outlined above.
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Operational Plan for Handling Acid Orange 74
A systematic approach to handling Acid Orange 74 is crucial for safety. The following workflow

provides a step-by-step guide from preparation to post-handling procedures.
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Preparation

Handling

Post-Handling

Waste Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Workspace in Fume Hood

Weigh Solid Acid Orange 74

Proceed to handling

Dissolve in Appropriate Solvent

Clean Work Area and Equipment

After experiment completion

Remove and Dispose of Contaminated PPE

Wash Hands Thoroughly

Collect All Waste (Solid & Liquid)

Segregate waste

Label Hazardous Waste Container

Store in Designated Area

Arrange for Professional Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8235424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

